Cas no 1694023-10-3 ((4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine)

(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine structure
1694023-10-3 structure
Product Name:(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine
CAS No:1694023-10-3
MF:C4H7BrN4
MW:191.029178857803
MDL:MFCD30336988
CID:5607375
PubChem ID:84771671
Update Time:2023-11-24

(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-5-methanamine, 4-bromo-1-methyl-
    • (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine
    • 1694023-10-3
    • EN300-863623
    • MDL: MFCD30336988
    • Inchi: 1S/C4H7BrN4/c1-9-3(2-6)4(5)7-8-9/h2,6H2,1H3
    • InChI Key: NAVFVAARPWYCRK-UHFFFAOYSA-N
    • SMILES: N1(C)C(CN)=C(Br)N=N1

Computed Properties

  • Exact Mass: 189.98541g/mol
  • Monoisotopic Mass: 189.98541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.97±0.1 g/cm3(Predicted)
  • Boiling Point: 313.9±50.0 °C(Predicted)
  • pka: 7.40±0.29(Predicted)

(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine Pricemore >>

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